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Compound of Interest

1-(4-Amino-2-
Compound Name:
nitrophenyl)ethanone

Cat. No. 83231402

A Note to the Reader: The compound of interest, 1-(4-Amino-2-nitrophenyl)ethanone, is not
well-documented in readily available scientific literature, and a specific CAS number or detailed
experimental data could not be retrieved. However, its structural isomer, 1-(4-Amino-3-
nitrophenyl)ethanone, is a well-characterized compound with significant applications in
chemical synthesis. This guide will provide an in-depth technical overview of this closely related
and commercially available isomer, assuming it will serve as a valuable reference for
researchers, scientists, and drug development professionals.

Core Compound Identification: 1-(4-Amino-3-
hitrophenyl)ethanone

This compound, also known as 4-Amino-3-nitroacetophenone, is a key intermediate in organic
synthesis. Its structure features an acetophenone core with both an amino and a nitro group on
the phenyl ring, making it a versatile building block for more complex molecules.

Chemical Abstract Service (CAS) Number and Molecular
Weight

The definitive identifier for this compound is its CAS number, which, along with its molecular
characteristics, is summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3231402?utm_src=pdf-interest
https://www.benchchem.com/product/b3231402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3231402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 1432-42-4[1][2][3][4]
Molecular Formula C8H8N203[1][2][4]
Molecular Weight 180.16 g/mol [1][2]

Physicochemical Properties

A summary of the key physical and chemical properties is presented in the table below. These
properties are crucial for handling, storage, and designing experimental conditions.

Property Value

Appearance Light yellow to yellow solid[2]
Melting Point 148-149 °CJ[2]

Boiling Point (Predicted) 336.9 £ 22.0 °C[2]

Density (Predicted) 1.333 £ 0.06 g/cm3[2]

pKa (Predicted) -2.97 £ 0.10[1]

Storage Temperature 2-8°C[2]

Synthesis and Experimental Protocols

The synthesis of 1-(4-Amino-3-nitrophenyl)ethanone typically involves the nitration of a
precursor, 4-aminoacetophenone. The following is a representative experimental protocol.

Synthesis of 1-(4-Amino-3-nitrophenyl)ethanone

Obijective: To synthesize 1-(4-Amino-3-nitrophenyl)ethanone via the nitration of 4-
aminoacetophenone.

Materials:

e 4-aminoacetophenone

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://wap.guidechem.com/encyclopedia/4-amino-3-nitro-acetophenone-dic426840.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2119236.htm
https://www.bldpharm.com/products/1432-42-4.html
https://www.lookchem.com/ProductWholeProperty_LCPL727575.htm
https://wap.guidechem.com/encyclopedia/4-amino-3-nitro-acetophenone-dic426840.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2119236.htm
https://www.lookchem.com/ProductWholeProperty_LCPL727575.htm
https://wap.guidechem.com/encyclopedia/4-amino-3-nitro-acetophenone-dic426840.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2119236.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2119236.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2119236.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2119236.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2119236.htm
https://wap.guidechem.com/encyclopedia/4-amino-3-nitro-acetophenone-dic426840.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2119236.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3231402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Concentrated Sulfuric Acid (H2SOa)

Concentrated Nitric Acid (HNOs)

Ice

Ethanol

Experimental Protocol:

Preparation of the Reaction Mixture: In a flask equipped with a magnetic stirrer and placed in
an ice-salt bath, slowly add 4-aminoacetophenone to concentrated sulfuric acid while
maintaining the temperature below 5°C.

Nitration: Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric
acid. Cool this mixture in an ice bath. Add the nitrating mixture dropwise to the solution of 4-
aminoacetophenone in sulfuric acid. The temperature of the reaction mixture should be
strictly maintained between 0 and 5°C throughout the addition.

Reaction Monitoring: After the addition is complete, continue stirring the mixture at low
temperature for a specified period, monitoring the reaction's progress using thin-layer
chromatography (TLC).

Quenching: Once the reaction is complete, pour the reaction mixture slowly onto crushed ice
with constant stirring. This will cause the product to precipitate.

Isolation and Purification: Filter the precipitated solid, wash it with cold water to remove any
residual acid, and then recrystallize it from a suitable solvent, such as ethanol, to obtain the
purified 1-(4-Amino-3-nitrophenyl)ethanone.

Below is a diagram illustrating the general workflow for the synthesis of 1-(4-Amino-3-

nitrophenyl)ethanone.
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Caption: General workflow for the synthesis of 1-(4-Amino-3-nitrophenyl)ethanone.

Applications in Research and Development
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1-(4-Amino-3-nitrophenyl)ethanone is a valuable intermediate in the synthesis of various
organic molecules. Its bifunctional nature, with a nucleophilic amino group and an electrophilic
aromatic ring (activated by the nitro group), allows for a wide range of chemical
transformations.

One notable application is its use as a reagent in the synthesis of Flurbiprofen, a non-steroidal
anti-inflammatory drug (NSAID)[4].

The diagram below illustrates a simplified logical relationship of its utility in pharmaceutical
synthesis.

. . Chemical Modifications
Aminositonhenylietianone (e.g., Sandmeyer reaction, reduction, etc.)

e Sk Active Pharmaceutical_ Ingredients (APIs)
(e.g., Flurbiprofen)
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Caption: Role as a building block in pharmaceutical synthesis.

Safety and Handling

According to the Globally Harmonized System (GHS), 1-(4-Amino-3-nitrophenyl)ethanone is
associated with the following hazard statements:

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

» H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
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ventilated fume hood.

Conclusion

While information on 1-(4-Amino-2-nitrophenyl)ethanone is scarce, its isomer, 1-(4-Amino-3-
nitrophenyl)ethanone, is a well-characterized and synthetically useful compound. This guide
has provided a comprehensive overview of its chemical and physical properties, a
representative synthetic protocol, and its applications, particularly in pharmaceutical
development. This information should serve as a valuable resource for researchers and
scientists working in the field of organic synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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